Cas no 2138428-28-9 ({7-oxabicyclo2.2.1heptan-1-yl}methanesulfonyl fluoride)

• Product Name: {7-oxabicyclo2.2.1heptan-1-yl}methanesulfonyl fluoride
• CAS No: 2138428-28-9
• MF: C₇H₁₁FO₃S
• MW: 194.223844766617
• CID: 5603295
• PubChem ID: 165869822
• Update Time: 2025-05-19

{7-oxabicyclo2.2.1heptan-1-yl}methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• {7-oxabicyclo[2.2.1]heptan-1-yl}methanesulfonyl fluoride
• 2138428-28-9
• EN300-729403
• {7-oxabicyclo2.2.1heptan-1-yl}methanesulfonyl fluoride

• Inchi： 1S/C7H11FO3S/c8-12(9,10)5-7-3-1-6(11-7)2-4-7/h6H,1-5H2
• InChI Key： RMYRPRONUBJNES-UHFFFAOYSA-N
• SMILES： S(CC12CCC(CC1)O2)(=O)(=O)F

Computed Properties

• Exact Mass: 194.04129354g/mol
• Monoisotopic Mass: 194.04129354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 51.8Ų

Additional information on {7-oxabicyclo2.2.1heptan-1-yl}methanesulfonyl fluoride

Introduction to {7-oxabicyclo[2.2.1]heptan-1-yl}methanesulfonyl fluoride (CAS No. 2138428-28-9)

{7-oxabicyclo[2.2.1]heptan-1-yl}methanesulfonyl fluoride (CAS No. 2138428-28-9) is a specialized chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its distinctive molecular structure, which includes a 7-oxabicyclo[2.2.1]heptan-1-yl moiety and a methanesulfonyl fluoride functional group.

The 7-oxabicyclo[2.2.1]heptan-1-yl moiety is a cyclic structure that imparts rigidity and specific conformational properties to the molecule, making it highly suitable for applications where precise molecular interactions are crucial. The methanesulfonyl fluoride functional group, on the other hand, is known for its reactivity and ability to participate in a variety of chemical reactions, including nucleophilic substitution and electrophilic addition.

In the context of medicinal chemistry, {7-oxabicyclo[2.2.1]heptan-1-yl}methanesulfonyl fluoride has been explored for its potential as a building block in the synthesis of novel pharmaceuticals. Recent studies have highlighted its utility in the development of small molecule inhibitors targeting specific enzymes and receptors involved in various diseases, including cancer and neurodegenerative disorders.

A notable example of its application is in the synthesis of potent inhibitors of protein kinases, which are key enzymes involved in cell signaling pathways. The rigid structure of the 7-oxabicyclo[2.2.1]heptan-1-yl moiety allows for precise binding to the active site of these enzymes, while the reactive methanesulfonyl fluoride group facilitates the formation of covalent bonds with critical residues, leading to highly selective and potent inhibition.

In addition to its medicinal applications, {7-oxabicyclo[2.2.1]heptan-1-yl}methanesulfonyl fluoride has also been investigated for its potential use in materials science. Its unique combination of rigidity and reactivity makes it an attractive candidate for the development of advanced materials with tailored properties, such as polymers with enhanced mechanical strength or electronic devices with improved performance.

The synthesis of {7-oxabicyclo[2.2.1]heptan-1-yl}methanesulfonyl fluoride typically involves a multi-step process that begins with the preparation of the bicyclic core followed by functionalization with the methanesulfonyl fluoride group. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production, making it more accessible for both academic research and industrial applications.

The physical and chemical properties of {7-oxabicyclo[2.2.1]heptan-1-yl}methanesulfonyl fluoride have been extensively studied to understand its behavior under different conditions. It is generally stable under standard laboratory conditions but can undergo rapid reactions when exposed to nucleophiles or bases, making it a valuable reagent in synthetic organic chemistry.

In conclusion, {7-oxabicyclo[2.2.1]heptan-1-yl}methanesulfonyl fluoride (CAS No. 2138428-28-9) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique molecular structure and reactive functional group make it an attractive candidate for the development of novel pharmaceuticals and advanced materials, driving further research and innovation in these fields.